Cas no 1519109-81-9 (2-Bromo-5-chloro-4-fluorobenzoic acid)

2-Bromo-5-chloro-4-fluorobenzoic acid is a halogenated benzoic acid derivative with a molecular formula of C₇H₃BrClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern—bromo, chloro, and fluoro groups—enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or other derivatives. High purity and stability under standard conditions make it a reliable building block for research and industrial processes. Its structural features contribute to its utility in designing biologically active molecules.

2-Bromo-5-chloro-4-fluorobenzoic acid structure

1519109-81-9 structure

Product Name:2-Bromo-5-chloro-4-fluorobenzoic acid

CAS No:1519109-81-9

MF:C₇H₃BrClFO₂

MW:253.452924013138

MDL:MFCD24108577

CID:4603624

PubChem ID:81446603

Update Time:2025-06-06

2-Bromo-5-chloro-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-chloro-4-fluorobenzoic acid
- Z2235409206
- F85681
- 1519109-81-9
- EN300-174026
- AKOS020024673
- Z1450943879
- 2-Bromo-5-chloro-4-fluorobenzoicacid
- MFCD24108577
- SCHEMBL26931188
- MDL： MFCD24108577
- Inchi： 1S/C7H3BrClFO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
- InChI Key： JLSKSLOMXATFGD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1C(=O)O)Cl)F

Computed Properties

Exact Mass: 251.89890g/mol
Monoisotopic Mass: 251.89890g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 37.3

2-Bromo-5-chloro-4-fluorobenzoic acid Pricemore >>

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